N-(2,5-dimethoxyphenyl)-2-[(5-methyl-2-thienyl)carbonyl]hydrazinecarboxamide

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-[(5-methylthiophene-2-carbonyl)amino]urea
• InChI: InChI=1S/C15H17N3O4S/c1-9-4-7-13(23-9)14(19)17-18-15(20)16-11-8-10(21-2)5-6-12(11)22-3/h4-8H,1-3H3,(H,17,19)(H2,16,18,20)
• InChI Key: ZNINDRGRRMWNRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NNC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[(5-methyl-2-thienyl)carbonyl]hydrazinecarboxamide is a synthetic compound that has been used in scientific research for its potential therapeutic properties. This compound is also known as DMPTC and has been studied for its ability to inhibit the growth of cancer cells and its potential as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of DMPTC is not fully understood. However, it is thought that DMPTC inhibits the growth of cancer cells by interfering with the cell cycle and inducing apoptosis. DMPTC may also inhibit angiogenesis, the process by which new blood vessels are formed, which is necessary for the growth and spread of cancer cells.
Biochemical and Physiological Effects:
DMPTC has been shown to have anti-inflammatory properties. It inhibits the production of pro-inflammatory cytokines, which are involved in the immune response. DMPTC has also been shown to have antioxidant properties, which may protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of DMPTC is that it has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. This makes it a promising candidate for further study as a potential anti-cancer agent. However, one limitation is that the mechanism of action of DMPTC is not fully understood, which makes it difficult to optimize its use.

Future Directions

There are several future directions for the study of DMPTC. One direction is to further investigate its mechanism of action to optimize its use as an anti-cancer agent. Another direction is to study its potential as an anti-inflammatory agent, as well as its antioxidant properties. Additionally, further studies may explore the potential of DMPTC in combination with other anti-cancer agents to enhance its effectiveness.

Synthesis Methods

The synthesis of DMPTC involves the reaction of 2,5-dimethoxyaniline with 5-methyl-2-thiophenecarboxylic acid chloride to form the corresponding amide. This amide is then reacted with hydrazine hydrate to form DMPTC.

Scientific Research Applications

DMPTC has been studied extensively for its potential as an anti-cancer agent. Studies have shown that DMPTC inhibits the growth of cancer cells in vitro and in vivo. DMPTC has also been shown to induce apoptosis, or programmed cell death, in cancer cells.